Cas no 2229618-45-3 (2-1-(4,4-difluorocyclohexyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(4,4-difluorocyclohexyl)cyclopropylpropan-2-amine
• CAS No: 2229618-45-3
• MF: C₁₂H₂₁F₂N
• MW: 217.298650503159
• CID: 6187386
• PubChem ID: 165707488
• Update Time: 2025-10-31

2-1-(4,4-difluorocyclohexyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4,4-difluorocyclohexyl)cyclopropylpropan-2-amine
• 2-[1-(4,4-difluorocyclohexyl)cyclopropyl]propan-2-amine
• 2229618-45-3
• EN300-1950801

• Inchi： 1S/C12H21F2N/c1-10(2,15)11(7-8-11)9-3-5-12(13,14)6-4-9/h9H,3-8,15H2,1-2H3
• InChI Key： NWYVXDIEUBSSAL-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)C1(C(C)(C)N)CC1)F

Computed Properties

• Exact Mass: 217.16420600g/mol
• Monoisotopic Mass: 217.16420600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(4,4-difluorocyclohexyl)cyclopropylpropan-2-amine

Introduction to 2-1-(4,4-difluorocyclohexyl)cyclopropylpropan-2-amine (CAS No. 2229618-45-3)

2-1-(4,4-difluorocyclohexyl)cyclopropylpropan-2-amine (CAS No. 2229618-45-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, and recent research findings.

The chemical structure of 2-1-(4,4-difluorocyclohexyl)cyclopropylpropan-2-amine is notable for its cyclopropyl and difluorocyclohexyl moieties. These structural elements contribute to the compound's stability and bioavailability, making it an attractive candidate for drug development. The cyclopropyl group is known for its strain energy, which can influence the compound's reactivity and binding properties. The difluorocyclohexyl moiety, on the other hand, imparts additional stability and can modulate the compound's pharmacokinetic profile.

In terms of physical properties, 2-1-(4,4-difluorocyclohexyl)cyclopropylpropan-2-amine is a white crystalline solid with a molecular weight of approximately 237.3 g/mol. It is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in both laboratory research and pharmaceutical formulations.

Recent studies have explored the biological activities of 2-1-(4,4-difluorocyclohexyl)cyclopropylpropan-2-amine. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively reduced enzyme activity in vitro, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

Another area of interest is the compound's interaction with G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways. Research has shown that 2-1-(4,4-difluorocyclohexyl)cyclopropylpropan-2-amine can modulate the activity of certain GPCRs, potentially offering new avenues for drug discovery. A study published in the European Journal of Pharmacology demonstrated that the compound acts as an agonist for a specific GPCR subtype, leading to downstream signaling effects that could be harnessed for therapeutic benefit.

The pharmacokinetic properties of 2-1-(4,4-difluorocyclohexyl)cyclopropylpropan-2-amine have also been investigated. Preclinical studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a moderate half-life, which are desirable characteristics for a potential drug candidate. Additionally, toxicological assessments have indicated that the compound has a favorable safety profile at therapeutic doses.

In conclusion, 2-1-(4,4-difluorocyclohexyl)cyclopropylpropan-2-amine (CAS No. 2229618-45-3) is a promising compound with unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and pharmacological properties. As more data becomes available, this compound may prove to be a valuable addition to the arsenal of drugs used to treat various diseases.